(2,4)-Dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%

• IUPAC Name: ethyl 4-(2,4-dioxo-1H-pyrimidin-5-yl)-2-fluorobenzoate
• InChI: InChI=1S/C13H11FN2O4/c1-2-20-12(18)8-4-3-7(5-10(8)14)9-6-15-13(19)16-11(9)17/h3-6H,2H2,1H3,(H2,15,16,17,19)
• InChI Key: VEZZRKWKUZBMFC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CNC(=O)NC2=O)F
• Molecular Formula: C13H11FN2O4
• Molecular Weight: 278.24 g/mol

Description

(2,4)-Dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, is a novel compound with a variety of potential applications in the scientific research field. It is a heterocyclic compound containing both a pyrimidine and a phenyl group, and its structure can be represented as C10H10FN3O4. The compound has been studied for its potential use in a variety of biological applications, including as a therapeutic agent, as an enzyme inhibitor, and as a fluorescent dye.

Scientific Research Applications

(2,4)-Dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, has been studied for its potential use in a variety of scientific research applications. It has been investigated for its potential as a therapeutic agent, as an enzyme inhibitor, and as a fluorescent dye. The compound has been shown to be a potent inhibitor of the enzyme dihydrofolate reductase, which is involved in the metabolism of folic acid. It has also been studied for its potential use as a fluorescent dye, as it has been found to be highly fluorescent in solution.

Mechanism of Action

The mechanism of action of (2,4)-dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, is not yet fully understood. However, it is believed to act as an enzyme inhibitor, binding to and inhibiting the enzyme dihydrofolate reductase. It is believed that this inhibition leads to the inhibition of the metabolism of folic acid, which is essential for the growth and survival of certain organisms.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2,4)-dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, have not been extensively studied. However, it has been shown to be a potent inhibitor of dihydrofolate reductase, which is involved in the metabolism of folic acid. Inhibition of this enzyme has been linked to a variety of physiological effects, including the inhibition of cell growth and proliferation, and the inhibition of DNA synthesis.

Advantages and Limitations for Lab Experiments

The advantages of using (2,4)-dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, in laboratory experiments include its low cost, ease of synthesis, and its high purity. Furthermore, it has been found to be highly fluorescent in solution, which makes it an ideal fluorescent dye for use in a variety of experiments. However, there are some limitations to using this compound in experiments, including its potential toxicity and its potential to cause side effects in certain organisms.

Future Directions

There are a number of potential future directions for research into (2,4)-dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%. These include further investigation into its mechanism of action and its potential therapeutic applications, as well as its potential use as a fluorescent dye. Additionally, further research into its biochemical and physiological effects, as well as its toxicity and side effects, could be beneficial. Finally, further research into its potential use in other scientific applications, such as drug delivery and imaging, could be beneficial.

Synthesis Methods

The synthesis of (2,4)-dihydroxy-5-[4-(ethoxycarbonyl)-3-fluorophenyl]pyrimidine, 95%, is relatively straightforward. It can be synthesized from the reaction of 4-ethoxycarbonyl-3-fluorophenylpyrimidine and 2,4-dihydroxybenzoic acid, which are both commercially available. The reaction is carried out in the presence of a base, such as sodium hydroxide or potassium carbonate, and a suitable solvent, such as acetonitrile. The reaction is typically complete in less than 1 hour, and yields the desired product in high purity.